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Compound Name: 4-Amino-2-fluoropyridine

Cat. No.: B102257

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Amino-2-fluoropyridine, a key
building block in modern medicinal and agrochemical research. This document details its
chemical and physical properties, synthesis, reactivity, and applications, with a focus on its role
in the development of novel therapeutic agents. Detailed experimental protocols and safety
information are also provided to ensure its effective and safe use in a laboratory setting.

Introduction

4-Amino-2-fluoropyridine (CAS No. 18614-51-2) is a substituted pyridine derivative that has
garnered significant interest as a versatile intermediate in organic synthesis.[1][2] The presence
of a fluorine atom at the 2-position and an amino group at the 4-position imparts unique
electronic properties to the pyridine ring, influencing its reactivity and making it a valuable
synthon for the introduction of the 4-amino-2-fluorophenyl moiety into more complex molecules.
[3] Its application spans the synthesis of pharmaceuticals, agrochemicals, and materials
science, where the fluorine substituent can enhance metabolic stability, binding affinity, and
other physicochemical properties of the target compounds.[1][2]

Chemical and Physical Properties
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A summary of the key chemical and physical properties of 4-Amino-2-fluoropyridine is
presented in the table below.

Property Value Reference(s)
CAS Number 18614-51-2 [1]12]
Molecular Formula CsHsFN:2 [1]

Molecular Weight 112.11 g/mol [1]

Off-white to pale yellow
Appearance , [1][4]
crystalline powder

Melting Point 83-88 °C [1]

. . Not experimentally determined
Boiling Point . [5]
(Predicted: ~211.5 °C)

Soluble in organic solvents
N such as ethanol and
Solubility ] o [4]
dichloromethane; limited

solubility in water.

Store at 2-8°C, protected from

Storage ]
light.

Synthesis

While a specific, detailed experimental protocol for the synthesis of 4-Amino-2-fluoropyridine
is not readily available in peer-reviewed literature, a plausible and commonly employed method
for the synthesis of fluoropyridines is the Balz-Schiemann reaction. This reaction involves the
diazotization of an aminopyridine followed by thermal decomposition of the resulting diazonium
tetrafluoroborate salt.

A representative experimental protocol for a related compound, 4-fluoropyridine, is described
below and can be adapted for the synthesis of 4-Amino-2-fluoropyridine, likely starting from a
diaminopyridine precursor with appropriate protection strategies.
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lllustrative Synthesis via Balz-Schiemann Reaction
(Adapted for 4-Fluoropyridine)

Reaction Scheme:

1. HBF4
2. NaNO:z

4-Aminopyridine Diazotization Pyridin-4-yldiazonium A (Thermal Decomposition) » 4-Fluoropyridine
tetrafluoroborate

Click to download full resolution via product page
Figure 1: General scheme for the Balz-Schiemann reaction.

Experimental Protocol (Conceptual for 4-Amino-2-fluoropyridine):

Diazotization: 2,4-Diaminopyridine would be dissolved in an aqueous solution of
tetrafluoroboric acid (HBF4) at a reduced temperature (typically 0-5 °C).

¢ A solution of sodium nitrite (NaNO2) in water is then added dropwise to the reaction mixture
while maintaining the low temperature. This step forms the corresponding diazonium
tetrafluoroborate salt.

o Decomposition: The resulting diazonium salt is then carefully heated, leading to the evolution
of nitrogen gas and the formation of 4-Amino-2-fluoropyridine.

» Work-up and Purification: The reaction mixture is neutralized, and the product is extracted
with a suitable organic solvent. The organic extracts are then dried and concentrated. The
crude product can be purified by techniques such as column chromatography or
recrystallization.

Note: This is a generalized procedure and would require optimization for the specific synthesis
of 4-Amino-2-fluoropyridine, including the use of protecting groups for the amino functionality
if necessary.
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Reactivity and Chemical Behavior

The chemical reactivity of 4-Amino-2-fluoropyridine is dictated by the interplay of the
electron-donating amino group and the electron-withdrawing fluorine atom on the pyridine ring.

¢ Nucleophilic Aromatic Substitution (SNAr): The fluorine atom at the 2-position is a good
leaving group in nucleophilic aromatic substitution reactions. This allows for the facile
introduction of various nucleophiles at this position, a key strategy in the synthesis of
substituted pyridines.[3] The reaction is generally faster with fluoropyridines compared to

their chloro- or bromo-analogs.

» Reactions of the Amino Group: The amino group at the 4-position can undergo typical
reactions of aromatic amines, such as acylation, alkylation, and diazotization, providing
further avenues for functionalization.

Applications in Research and Development

4-Amino-2-fluoropyridine serves as a crucial intermediate in the synthesis of a variety of
target molecules with applications in pharmaceuticals and agrochemicals.

Pharmaceutical Applications

This compound is a valuable building block for the synthesis of biologically active molecules,
including kinase inhibitors and central nervous system agents. The incorporation of the 2-
fluoropyridine moiety can enhance the pharmacological profile of a drug candidate.

Workflow for Drug Discovery Utilizing 4-Amino-2-fluoropyridine:
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Figure 2: A generalized workflow for drug discovery.
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Agrochemical Applications

In the agrochemical sector, 4-Amino-2-fluoropyridine is utilized in the synthesis of novel
herbicides and pesticides. The fluorine atom can contribute to increased efficacy and altered
environmental persistence of the active ingredients.[1]

Safety and Handling

GHS Hazard Classification:

¢ Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

o Skin Irritation (Category 2), H315: Causes skin irritation.[1]

o Serious Eye Irritation (Category 2A), H319: Causes serious eye irritation.[1]

e Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation,
H335: May cause respiratory irritation.[1]

GHS Pictogram:

laalt text

Signal Word: Warning[1]
Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

First-Aid Measures:

« If inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

 In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[1]
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 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1]

« If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[1]

Handling and Storage:

e Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.[1]

e Storage: Store in a cool place. Keep container tightly closed in a dry and well-ventilated
place.[1] Recommended storage temperature is 2-8°C.

Personal Protective Equipment (PPE):

o Eye/face protection: Safety glasses with side-shields conforming to EN166.[1]

» Skin protection: Handle with gloves. Gloves must be inspected prior to use. Use proper glove
removal technique (without touching glove's outer surface) to avoid skin contact with this
product. Dispose of contaminated gloves after use in accordance with applicable laws and
good laboratory practices. Wash and dry hands. The selected protective gloves have to
satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from
it.[1]

o Respiratory protection: For nuisance exposures use type P95 (US) or type P1 (EU EN 143)
particle respirator. For higher level protection use type OV/AG/P99 (US) or type ABEK-P2
(EU EN 143) respirator cartridges. Use respirators and components tested and approved
under appropriate government standards such as NIOSH (US) or CEN (EU).[1]

Fire-Fighting Measures:

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical or
carbon dioxide.[1]

Accidental Release Measures:
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e Personal precautions, protective equipment and emergency procedures: Use personal
protective equipment. Avoid dust formation. Avoid breathing vapours, mist or gas. Ensure
adequate ventilation. Evacuate personnel to safe areas. Avoid breathing dust.[1]

e Environmental precautions: Do not let product enter drains.[1]

* Methods and materials for containment and cleaning up: Pick up and arrange disposal
without creating dust. Sweep up and shovel. Keep in suitable, closed containers for disposal.

[1]

Conclusion

4-Amino-2-fluoropyridine is a valuable and versatile building block with significant
applications in the synthesis of pharmaceuticals and agrochemicals. Its unique chemical
properties, stemming from the fluorine and amino substituents, allow for a range of chemical
transformations, making it an important tool for medicinal and synthetic chemists. Adherence to
proper safety and handling protocols is essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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